Cas no 857026-04-1 ((S)-2-Amino-4-fluoro-4-methylpentanoic Acid)

(S)-2-Amino-4-fluoro-4-methylpentanoic acid is a fluorinated non-proteinogenic amino acid featuring a chiral center at the α-carbon and a quaternary fluoromethyl group. This compound is of interest in medicinal chemistry and peptide research due to its structural resemblance to natural amino acids, combined with enhanced metabolic stability and steric constraints imparted by the fluorine substituent. The fluorine atom also introduces unique electronic effects, influencing reactivity and binding interactions. Its high enantiomeric purity makes it valuable for asymmetric synthesis and the development of bioactive molecules. This amino acid derivative is particularly useful in designing enzyme inhibitors, peptidomimetics, and probes for studying biological systems.

(S)-2-Amino-4-fluoro-4-methylpentanoic Acid structure

857026-04-1 structure

Product Name:(S)-2-Amino-4-fluoro-4-methylpentanoic Acid

CAS No:857026-04-1

MF:C₆H₁₂FNO₂

MW:149.163385391235

MDL:MFCD19213377

CID:1840592

PubChem ID:11817888

Update Time:2025-09-26

(S)-2-Amino-4-fluoro-4-methylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

- (2S)-2-amino-4-fluoro-4-methylpentanoic acid
- 4-FLUORO-L-LEUCINE
- L-Leucine, 4-fluoro-
- 4-Fluoro-L-leucine (ACI)
- (s)-2-Amino-4-fluoro-4-methylpentanoic acid
- C6H12FNO2
- 4-fluoroleucine
- SCHEMBL1146973
- DTXSID00473619
- L-4-FLUOROLEUCINE
- AKOS006347829
- (S)-2-Amino-4-fluoro-4-methylpentanoicacid
- AS-41664
- MFCD19213377
- 857026-04-1
- EN300-1300058
- CS-D0232
- (S)-2-Amino-4-fluoro-4-methylpentanoic Acid
- MDL： MFCD19213377
- Inchi： 1S/C6H12FNO2/c1-6(2,7)3-4(8)5(9)10/h4H,3,8H2,1-2H3,(H,9,10)/t4-/m0/s1
- InChI Key： UYFWXTAZASDCCA-BYPYZUCNSA-N
- SMILES： [C@@H](N)(C(=O)O)CC(F)(C)C

Computed Properties

Exact Mass: 149.08500
Monoisotopic Mass: 149.08520679g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2
Topological Polar Surface Area: 63.3Å²

Experimental Properties

PSA: 63.32000
LogP: 1.23680

(S)-2-Amino-4-fluoro-4-methylpentanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A578240-2.5mg	(S)-2-Amino-4-fluoro-4-methylpentanoic Acid	857026-04-1		2.5mg	$ 50.00	2022-06-08
TRC	A578240-5mg	(S)-2-Amino-4-fluoro-4-methylpentanoic Acid	857026-04-1		5mg	$ 95.00	2022-06-08
TRC	A578240-25mg	(S)-2-Amino-4-fluoro-4-methylpentanoic Acid	857026-04-1		25mg	$ 320.00	2022-06-08
Chemenu	CM220570-1g	(S)-2-Amino-4-fluoro-4-methylpentanoic acid	857026-04-1	95%	1g	$823	2021-06-09
Chemenu	CM220570-5g	(S)-2-Amino-4-fluoro-4-methylpentanoic acid	857026-04-1	95%	5g	$2319	2021-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MN714-200mg	(S)-2-Amino-4-fluoro-4-methylpentanoic Acid	857026-04-1	95+%	200mg	2451.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MN714-50mg	(S)-2-Amino-4-fluoro-4-methylpentanoic Acid	857026-04-1	95+%	50mg	972.0CNY	2021-07-14
Chemenu	CM220570-1g	(S)-2-Amino-4-fluoro-4-methylpentanoic acid	857026-04-1	95%	1g	$600	2023-02-18
Chemenu	CM220570-5g	(S)-2-Amino-4-fluoro-4-methylpentanoic acid	857026-04-1	95%	5g	$2319	2022-06-10
ChemScence	CS-D0232-50mg	(S)-2-Amino-4-fluoro-4-methylpentanoic acid	857026-04-1	≥97.0%	50mg	$136.0	2022-04-26

(S)-2-Amino-4-fluoro-4-methylpentanoic Acid Production Method

Production Method 1

943784-96-1

857026-04-1

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Water ; 0.5 h, 25 °C
1.2 Reagents: (±)-Propylene oxide Solvents: Ethanol ; 24 h, 5 °C

Reference

Stereocontrolled synthesis of (S)-γ-fluoroleucine

Padmakshan, Dharshana; et al, Synlett, 2007, (7), 1083-1084

Production Method 2

61-90-5

857026-04-1

Reaction Conditions

1.1 Reagents: N-Fluorobenzenesulfonimide Catalysts: 1-Butanaminium, N,N,N-tributyl-, eicosa-μ-oxodi-μ5-oxodecaoxodecatungstate(4-) (…

Reference

Evolution of Biocatalytic and Chemocatalytic C-H Functionalization Strategy in the Synthesis of Manzacidin C

Zwick, Christian R.; et al, Journal of Organic Chemistry, 2018, 83(14), 7407-7415

Production Method 3

943784-95-0

857026-04-1

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Ethanol ; 1 h, reflux
2.1 Reagents: N-Bromosuccinimide Solvents: Water ; 0.5 h, 25 °C
2.2 Reagents: (±)-Propylene oxide Solvents: Ethanol ; 24 h, 5 °C

Reference

Stereocontrolled synthesis of (S)-γ-fluoroleucine

Padmakshan, Dharshana; et al, Synlett, 2007, (7), 1083-1084

Production Method 4

857026-04-1

Reaction Conditions

1.1 Reagents: Silver fluoride Solvents: Acetonitrile ; 22 h, 25 °C
2.1 Reagents: Hydrazine Solvents: Ethanol ; 1 h, reflux
3.1 Reagents: N-Bromosuccinimide Solvents: Water ; 0.5 h, 25 °C
3.2 Reagents: (±)-Propylene oxide Solvents: Ethanol ; 24 h, 5 °C

Reference

Stereocontrolled synthesis of (S)-γ-fluoroleucine

Padmakshan, Dharshana; et al, Synlett, 2007, (7), 1083-1084